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Compound of Interest

Compound Name: Barium-135

Cat. No.: B089191 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear properties of Barium-
135, addressing its stability. The document summarizes key quantitative data, outlines the

experimental methodologies for determining isotope stability, and presents visual diagrams to

illustrate fundamental nuclear concepts.

Executive Summary: Barium-135 is a Stable Isotope
Barium-135 (¹³⁵Ba) is a stable, non-radioactive isotope of barium.[1][2][3][4] It is one of the

seven naturally occurring isotopes of barium, six of which are stable.[2] With an atomic number

of 56 and a neutron number of 79, Barium-135 has a natural abundance of approximately

6.59%.[3][4][5][6] While the ground state of Barium-135 is stable, it is important to distinguish it

from its metastable isomer, Barium-135m (¹³⁵ᵐBa), which is radioactive and decays to the

stable ¹³⁵Ba state.[2][7]

Nuclear and Physical Properties
The fundamental properties of Barium-135 are crucial for its application in various scientific

fields, including nuclear physics research and Nuclear Magnetic Resonance (NMR) studies.[2]

[3] A summary of these properties is presented in the table below.
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Property Value

Symbol ¹³⁵Ba

Radioactive No (Stable)

Atomic Number (Z) 56

Mass Number (A) 135

Neutron Number (N) 79

Atomic Mass 134.9056886 u

Natural Abundance 6.59%

Spin 3/2+

Half-life Stable

The Radioactive Isomer: Barium-135m
Barium-135 has a metastable nuclear isomer, Barium-135m (¹³⁵ᵐBa), which is radioactive.[2]

[7] This excited state of the Barium-135 nucleus has a measurable half-life of approximately

28.7 hours.[2][7][8] It decays to the stable ground state of Barium-135 through a process

called isomeric transition (IT).[2][8] This decay process involves the emission of a gamma-ray

photon with an energy of 268 keV.[2][9]

Property Value

Symbol ¹³⁵ᵐBa

Radioactive Yes

Half-life ~28.7 hours

Decay Mode Isomeric Transition (IT)

Daughter Isotope ¹³⁵Ba (Stable)

Emission Gamma-ray photon (268 keV)
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Experimental Determination of Isotopic Stability
The stability of an isotope like Barium-135 is determined through a variety of experimental

techniques designed to detect any signs of radioactive decay. The absence of detectable decay

over extended observation periods, within the limits of the instrumentation, leads to the

classification of an isotope as stable.

Mass Spectrometry
Isotope Ratio Mass Spectrometry (IRMS) is a fundamental technique for determining the

presence and abundance of different isotopes in a sample.[7][8]

Experimental Protocol:

Sample Preparation: A sample containing barium is purified and ionized.

Acceleration: The ions are accelerated into a magnetic field.

Separation: The magnetic field deflects the ions based on their mass-to-charge ratio. Lighter

isotopes are deflected more than heavier ones.

Detection: A detector measures the abundance of each isotope.

By analyzing geological samples of varying ages, scientists can determine if the isotopic ratios

have changed over time due to radioactive decay. For stable isotopes like Barium-135, the

natural abundance remains constant.

Radiation Detection
To confirm that an isotope is not radioactive, scientists use highly sensitive detectors to look for

any emitted particles (alpha, beta) or photons (gamma rays).

Common Detector Types:

Geiger-Müller Counters: These detectors use a gas-filled tube that conducts electricity when

radiation passes through it, generating a measurable pulse.
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Scintillation Counters: These use materials that emit light when struck by radiation. The light

is then converted into an electrical signal.

Semiconductor Detectors: These detectors, often made of germanium or silicon, produce a

signal proportional to the energy of the incident radiation, allowing for precise energy

measurements.

Experimental Protocol:

A highly purified sample of the isotope in question is placed in a well-shielded environment to

minimize background radiation.

One or more types of radiation detectors are positioned to monitor the sample.

Data is collected over a long period. The absence of a signal above the background noise

indicates that the isotope is stable.

Visualizing Nuclear Stability and Decay
The following diagrams illustrate the concepts of nuclear stability and the decay process of

Barium-135m.

Caption: Relationship of stable ¹³⁵Ba to its unstable isobars.

Caption: Decay of metastable ¹³⁵ᵐBa to stable ¹³⁵Ba.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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